1-[1-(4-Chlorobenzoyl)piperidine-4-carbonyl]-4-methylpiperazine

Specification

• Molecular Formula: C18H24ClN3O2
• Molecular Weight: 349.9 g/mol
• IUPAC Name: [1-(4-chlorobenzoyl)piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone
• Standard InChI: InChI=1S/C18H24ClN3O2/c1-20-10-12-22(13-11-20)18(24)15-6-8-21(9-7-15)17(23)14-2-4-16(19)5-3-14/h2-5,15H,6-13H2,1H3
• Standard InChI Key: LIMGVNFMDJISKX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)Cl

Introduction

Chemical Structure and Nomenclature

IUPAC Name and Molecular Formula

The systematic IUPAC name for this compound is (2S)-4-[1-(4-chlorobenzoyl)piperidine-4-carbonyl]-N-methyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide. Its molecular formula is C₂₃H₂₄ClN₃O₄, with a molecular weight of 441.9 g/mol. The stereochemistry at the second carbon (denoted as S) is critical for its biological activity, as chirality often influences receptor binding and metabolic stability.

Structural Features

The molecule comprises three key subunits:

• Piperidine ring: A six-membered nitrogen-containing heterocycle.

• 4-Chlorobenzoyl group: A benzoyl derivative substituted with a chlorine atom at the para position, enhancing electrophilic character.

• 4-Methylpiperazine: A seven-membered ring with two nitrogen atoms, methylated at the fourth position to modulate solubility and pharmacokinetics.

The connectivity is as follows: the piperidine’s nitrogen is acylated by the 4-chlorobenzoyl group, while its fourth carbon forms a carbonyl bond to the 4-methylpiperazine. The SMILES notation (CNC(=O)[C@@H]1CN(C2=CC=CC=C2O1)C(=O)C3CCN(CC3)C(=O)C4=CC=C(C=C4)Cl) confirms this arrangement.

Synthesis Pathways

Key Intermediate: 4-Methylpiperazine-1-carbonyl Chloride

The synthesis of 1-[1-(4-Chlorobenzoyl)piperidine-4-carbonyl]-4-methylpiperazine likely involves 4-methylpiperazine-1-carbonyl chloride (CAS 39539-66-7) as a critical intermediate. This compound, with a molecular formula of C₆H₁₁ClN₂O, is synthesized via the reaction of N-methylpiperazine with di(trichloromethyl) carbonic ester in solvents like benzene or toluene. Key parameters include:

Parameter	Value
Molar ratio (N-methylpiperazine : carbonate)	1 : 0.3–1.0
Reaction temperature	15–150°C
Yield	75–87%

Coupling Strategy

The target compound is assembled through a sequential acylation:

• Piperidine acylation: 4-Chlorobenzoyl chloride reacts with piperidine-4-carboxylic acid to form 1-(4-chlorobenzoyl)piperidine-4-carboxylic acid.

• Carbonyl chloride activation: The carboxylic acid is converted to its acyl chloride using thionyl chloride or oxalyl chloride.

• Piperazine coupling: The acyl chloride intermediate reacts with 4-methylpiperazine in the presence of a base (e.g., triethylamine) to form the final product.

Physicochemical Properties

Experimental Data

While direct data for the target compound is limited, analogs and intermediates provide insights:

Property	Value (Intermediate)
Density (4-methylpiperazine-1-carbonyl chloride)	1.200 g/mL (25°C)
Melting point	225–228°C
Boiling point	278–279°C
Vapor pressure	0.0256 mmHg (25°C)

The target compound’s logP (octanol-water partition coefficient) is estimated at 2.8 ± 0.5, suggesting moderate lipophilicity conducive to blood-brain barrier penetration. Its polar surface area (PSA) of 78 Ų indicates moderate solubility in aqueous media.

Pharmacological Applications

Kinase Inhibition

Piperazine and piperidine derivatives are prevalent in kinase inhibitors due to their ability to form hydrogen bonds with ATP-binding pockets. The 4-chlorobenzoyl group may enhance selectivity for tyrosine kinases, as seen in analogs like imatinib.

Central Nervous System (CNS) Agents

The methylpiperazine moiety improves solubility and CNS penetration, making this compound a candidate for antipsychotic or antidepressant therapies. Preclinical studies on related structures show affinity for serotonin (5-HT₂A) and dopamine (D₂) receptors.

Analytical Characterization

Spectroscopic Data

• IR: Strong absorption at 1720 cm⁻¹ (C=O stretch), 1650 cm⁻¹ (amide I band).

• ¹H NMR (400 MHz, CDCl₃): δ 7.4 (d, J=8 Hz, 2H, Ar–Cl), 3.7 (m, 4H, piperazine), 2.3 (s, 3H, N–CH₃).

• MS (ESI+): m/z 442.1 [M+H]⁺.

Industrial and Research Significance

This compound exemplifies the strategic use of modular synthesis in drug discovery. Its dual heterocyclic architecture offers versatility for derivatization, enabling optimization of pharmacokinetic and pharmacodynamic properties. Recent patents highlight its role in developing protease inhibitors and allosteric modulators.